Cas no 2920-08-3 (ethyl isocyanopropionate 97)

ethyl isocyanopropionate 97 structure
ethyl isocyanopropionate 97 structure
Product Name:ethyl isocyanopropionate 97
CAS No:2920-08-3
MF:C6H9NO2
MW:127.141161680222
CID:915397
PubChem ID:24877726
Update Time:2025-04-19

ethyl isocyanopropionate 97 Chemical and Physical Properties

Names and Identifiers

    • ethyl isocyanopropionate 97
    • propanoic acid, 3-isocyano-, ethyl ester
    • 2920-08-3
    • DTXSID10374527
    • EN300-7349758
    • J-017429
    • AKOS015915315
    • Ethyl isocyanopropionate
    • Ethyl 3-isocyanopropanoate
    • MFCD02664655
    • Ethyl-3-isocyanopropionate
    • SCHEMBL3635424
    • AKOS001476110
    • GS-0335
    • (ethoxycarbonyl )ethyl isocyanide
    • ETHYL ISOCYANOPROPIONATE 97
    • MDL: MFCD02664655
    • Inchi: 1S/C6H9NO2/c1-3-9-6(8)4-5-7-2/h3-5H2,1H3
    • InChI Key: OWGWPQZQJKIGCB-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC[N+]#[C-])=O

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.999 g/mL at 25 °C(lit.)
  • Boiling Point: 210 °C(lit.)
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: n20/D 1.422(lit.)
  • PSA: 30.66
  • Solubility: Not determined

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